![molecular formula C19H20N2O2 B4927113 5-(4-butoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole](/img/structure/B4927113.png)
5-(4-butoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(4-butoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole is a chemical compound that has gained a lot of attention in recent years due to its potential applications in scientific research. This compound is a type of oxadiazole that has been synthesized using a variety of methods. In
Mechanism of Action
The mechanism of action of 5-(4-butoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole is not yet fully understood. However, it is believed to work by inhibiting the growth and proliferation of cancer cells. It may also have an effect on the immune system, helping to boost the body's natural defenses against disease.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It may also have an effect on the expression of certain genes, leading to changes in cell behavior. Additionally, it has been shown to have anti-inflammatory properties, which may be useful in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-(4-butoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole in lab experiments is its potential as a new drug candidate. However, there are also several limitations to its use. For example, more research is needed to fully understand its mechanism of action and potential side effects. Additionally, the compound may be difficult to synthesize in large quantities, which could limit its use in drug development.
Future Directions
There are several potential future directions for the research of 5-(4-butoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole. One area of focus could be on the development of new drugs based on this compound. Researchers could also investigate its potential as a treatment for other diseases, such as autoimmune disorders or infectious diseases. Additionally, more research is needed to fully understand its mechanism of action and potential side effects, which could lead to the development of safer and more effective drugs.
Synthesis Methods
The synthesis of 5-(4-butoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole can be achieved using a variety of methods. One of the most common methods is the reaction of 4-butoxybenzohydrazide with 4-methylphenyl isothiocyanate in the presence of a base. This reaction results in the formation of the desired compound.
Scientific Research Applications
5-(4-butoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole has several potential applications in scientific research. One of the most promising areas of research is in the development of new drugs. This compound has been shown to have potential as an anti-cancer agent, as well as a treatment for other diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
5-(4-butoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O2/c1-3-4-13-22-17-11-9-16(10-12-17)19-20-18(21-23-19)15-7-5-14(2)6-8-15/h5-12H,3-4,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFNQEHSZXOAIAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C2=NC(=NO2)C3=CC=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.